Cas no 385822-22-0 (Dactyloquinone A)

Dactyloquinone A structure
Dactyloquinone A structure
Product Name:Dactyloquinone A
CAS No:385822-22-0
MF:C22H28O4
MW:356.455327033997
CID:6765785
Update Time:2024-03-03

Dactyloquinone A Chemical and Physical Properties

Names and Identifiers

    • 385822-22-0
    • Dactyloquinone A
    • Dactyloquinone B
    • 385822-20-8
    • Dahabinone A
    • Inchi: 1S/C22H28O4/c1-13-7-6-9-22-20(13,3)10-8-14(2)21(22,4)12-15-18(24)17(25-5)11-16(23)19(15)26-22/h11,14H,1,6-10,12H2,2-5H3/t14-,20+,21+,22-/m0/s1
    • InChI Key: VHEIQBFDIYFDPD-VKPKAYIDSA-N
    • SMILES: C1C(=O)C2O[C@@]34CCCC(=C)[C@@]3(C)CC[C@H](C)[C@@]4(C)CC=2C(=O)C=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • XLogP3: 3.747
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